(S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4'-OCTYLOXY-4-BIPHENYLCARBOXYLATE
(S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4'-OCTYLOXY-4-BIPHENYLCARBOXYLATE
Brand Name:
Vulcanchem
CAS No.:
112901-67-4
VCID:
VC0039582
InChI:
InChI=1S/C36H46O5/c1-4-6-8-10-11-13-27-39-33-23-19-30(20-24-33)29-15-17-31(18-16-29)36(38)41-34-25-21-32(22-26-34)35(37)40-28(3)14-12-9-7-5-2/h15-26,28H,4-14,27H2,1-3H3/t28-/m0/s1
SMILES:
CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)C(=O)OC(C)CCCCCC
Molecular Formula:
C36H46O5
Molecular Weight:
558.7 g/mol
(S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4'-OCTYLOXY-4-BIPHENYLCARBOXYLATE
CAS No.: 112901-67-4
Main Products
VCID: VC0039582
Molecular Formula: C36H46O5
Molecular Weight: 558.7 g/mol
![(S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4'-OCTYLOXY-4-BIPHENYLCARBOXYLATE - 112901-67-4](/images/no_structure.jpg)
| CAS No. | 112901-67-4 |
|---|---|
| Product Name | (S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4'-OCTYLOXY-4-BIPHENYLCARBOXYLATE |
| Molecular Formula | C36H46O5 |
| Molecular Weight | 558.7 g/mol |
| IUPAC Name | [4-[(2S)-octan-2-yl]oxycarbonylphenyl] 4-(4-octoxyphenyl)benzoate |
| Standard InChI | InChI=1S/C36H46O5/c1-4-6-8-10-11-13-27-39-33-23-19-30(20-24-33)29-15-17-31(18-16-29)36(38)41-34-25-21-32(22-26-34)35(37)40-28(3)14-12-9-7-5-2/h15-26,28H,4-14,27H2,1-3H3/t28-/m0/s1 |
| Standard InChIKey | AYYWUKWHSHVSLJ-NDEPHWFRSA-N |
| Isomeric SMILES | CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)C(=O)O[C@@H](C)CCCCCC |
| SMILES | CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)C(=O)OC(C)CCCCCC |
| Canonical SMILES | CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)C(=O)OC(C)CCCCCC |
| PubChem Compound | 14273395 |
| Last Modified | Nov 11 2021 |
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